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Compound of Interest

Compound Name: Coenzyme FO

Cat. No.: B1213771 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized biochemicals like Coenzyme FO. This guide

provides immediate and essential safety protocols, operational procedures, and disposal plans

to foster a secure research environment and build confidence in chemical handling practices.

Hazard Assessment and Personal Protective
Equipment (PPE)
Coenzyme FO, a deazaflavin chromophore vital in methanogenic pathways, requires careful

handling due to its potential hazards.[1][2][3] According to available Safety Data Sheets (SDS),

there are conflicting classifications. One source indicates it is harmful if swallowed and very

toxic to aquatic life with long-lasting effects, while another classifies it as a non-hazardous

substance.[4][5] To ensure the highest safety standards, it is prudent to adhere to the more

stringent classification.

The following table summarizes the hazard information for Coenzyme FO:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Recommended Personal Protective Equipment (PPE):

Based on a thorough risk assessment, the following PPE is mandatory when handling

Coenzyme FO:

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use. Dispose of

contaminated gloves after use in accordance

with good laboratory practices.

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or equivalent. A face shield may be

required for splash hazards.

Skin and Body Protection

Laboratory coat. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face

particle respirator type N100 (US) or type P3

(EN 143) respirator cartridges.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is crucial for minimizing exposure and

environmental impact.
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Handling and Storage
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.

Safe Handling Practices:

Avoid contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a dry and well-ventilated place. Recommended

storage temperatures are -20°C for one month or -80°C for six months for stock solutions.[3]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In Case of Skin Contact: Wash off with soap and plenty of water.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Spill and Disposal Procedures
Spill Containment:

Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable container for disposal.

Prevent entry into waterways, sewers, basements, or confined areas.
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Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Due to its high aquatic toxicity, do not allow the product to enter drains.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Coenzyme FO in a

laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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